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Compound of Interest

Compound Name: PSB-06126

Cat. No.: B15608472 Get Quote

The inhibitory potency and selectivity of PSB-06126 against various NTPDase isoforms are

presented below in comparison with other known inhibitors. The data, including IC50 and Ki

values, are summarized from multiple studies to provide a comprehensive overview.
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Inhibitor
Target
NTPDase
Isoform(s)

Species IC50 (µM) Ki (µM) Notes

PSB-06126 NTPDase1 Rat - 0.33
Selective

inhibitor.[1]

NTPDase2 Rat - 19.1

NTPDase3 Rat - 2.22

NTPDase3 Human 7.76 4.39 [1]

ARL67156

NTPDase1,

NTPDase3,

NPP1

- -
11, 18, 12

(respectively)

Competitive

inhibitor of

NTPDase1

and

NTPDase3.

[2]

8-BuS-AMP

CD39

(NTPDase1),

CD73

Human,

Mouse
-

0.292

(hCD39),

2.19

(mCD39),

1.19 (hCD73)

Dual inhibitor.

[2]

CD39-IN-1
CD39

(NTPDase1)
- 0.0687 -

Selective

small-

molecule

inhibitor.[2]

h-NTPDase-

IN-1

h-NTPDase1,

h-NTPDase3
Human

2.88, 0.72

(respectively)
-

h-NTPDase-

IN-5

h-NTPDase1,

h-NTPDase2,

h-NTPDase3,

h-NTPDase8

Human

1.10, 44.73,

26.14, 0.32

(respectively)

-
Pan-inhibitor.

[2]

NTPDase-IN-

1

h-NTPDase1,

h-NTPDase2,

h-NTPDase8

Human 0.05, 0.23,

0.54

(respectively)

- Non-

competitively

inhibits h-
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NTPDase1

and h-

NTPDase2.

[2]

NTPDase-IN-

2

h-NTPDase2,

h-NTPDase8
Human

0.04, 2.27

(respectively)
-

Non-

competitively

inhibits h-

NTPDase1

and h-

NTPDase2.

[2]

NTPDase-IN-

3

NTPDase1,

NTPDase2,

NTPDase3,

NTPDase8

-

0.21, 1.07,

0.38, 0.05

(respectively)

-

PSB-16131 h-NTPDase2 Human 0.539 -

Potent, non-

competitive

inhibitor.[2]

PSB069
NTPDase1,

2, 3
- - 16-18

Non-selective

inhibitor.[2]

PSB-6426 h-NTPDase2 Human - 8.2

Selective,

competitive

inhibitor.[3][4]

Experimental Methodologies
Detailed protocols for key experiments are crucial for the replication and validation of findings.

Below are outlines of common assays used to characterize NTPDase inhibitors.

NTPDase Inhibition Assay using Capillary
Electrophoresis
This method allows for the direct and rapid analysis of substrate conversion to product.
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Enzyme Preparation: Membrane preparations containing human NTPDase isoforms

(NTPDase1, 2, 3, or 8) are obtained from transfected COS-7 or HEK 293 cells.

Reaction Mixture: The assay is performed in a reaction vial with a final volume of 100 µL.

The mixture contains the enzyme preparation, the substrate ATP (typically at a concentration

of 400 µM), and the test inhibitor at various concentrations.

Incubation: The reaction is incubated at a controlled temperature (e.g., 37°C).

Analysis: The formation of the products, ADP and AMP, is analyzed by capillary

electrophoresis with UV detection.

Data Analysis: For active compounds, full concentration-inhibition curves are generated to

determine IC50 values. Ki values can be calculated from IC50 values using the Cheng-

Prusoff equation, for which the Km values of ATP for each NTPDase isoform are required

(e.g., NTPDase1: 17 µM; NTPDase2: 70 µM; NTPDase3: 75 µM; NTPDase8: 81 µM).[3]

Malachite Green Assay for NTPDase Activity
This colorimetric assay is used to determine the amount of inorganic phosphate released

during the hydrolysis of ATP.

Reaction Setup: A series of thiadiazolopyrimidones are evaluated for their inhibitory activity

against NTPDases.

Principle: The assay measures the hydrolysis of extracellular nucleoside-5'-triphosphate and

nucleoside-5'-diphosphate to nucleoside-5'-monophosphate, which releases inorganic

phosphate.

Detection: The amount of released phosphate is quantified using a malachite green reagent,

which forms a colored complex with phosphate that can be measured

spectrophotometrically.[5]

Enzyme Histochemistry for NTPDase Activity
This technique is used to visualize NTPDase activity directly in tissue sections.

Tissue Preparation: Tissue samples are prepared and sectioned.
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Incubation: The sections are incubated in a reaction medium containing the substrate (e.g.,

ATP at 200-500 µM), divalent cations (5 mM MnCl2), and a lead salt (2 mM Pb(NO3)2).

Reaction: The NTPDase activity leads to the release of phosphate, which precipitates with

the lead salt at the site of enzyme activity.

Visualization: The lead phosphate precipitate is then converted to a visible brown-black lead

sulfide by treatment with ammonium sulfide (1% v/v).

Inhibitor Testing: To test inhibitors, they are included in the incubation medium, and the

reduction in the precipitate formation is observed.[6]

Visualizing Molecular Pathways and Workflows
Diagrams created using Graphviz (DOT language) illustrate key concepts in NTPDase

research.
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Caption: General NTPDase Signaling Pathway and Inhibition.
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Caption: General Experimental Workflow for NTPDase Inhibition Assays.
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Click to download full resolution via product page

Caption: Effect of PSB-06126 on Mesenchymal Stem Cell Differentiation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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